Cas no 1209780-33-5 (Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate)

• Product Name: Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate
• CAS No: 1209780-33-5
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• MDL: MFCD16250807
• CID: 4563036
• PubChem ID: 67229906
• Update Time: 2025-10-30

Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate
• 4-Fluoro-5-hydroxy-azepane-1-carboxylic acid tert-butyl ester
• tert-butyl4-fluoro-5-hydroxyazepane-1-carboxylate
• SB15494
• DWZSZZQBLOQTIU-UHFFFAOYSA-N
• DB-373967
• 1,1-Dimethylethyl 4-fluorohexahydro-5-hydroxy-1H-azepine-1-carboxylate
• CS-0036172
• 1209780-33-5
• AKOS027253970
• MFCD16250807
• SCHEMBL1964475
• AS-68188
• Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate

• MDL： MFCD16250807
• Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-6-4-8(12)9(14)5-7-13/h8-9,14H,4-7H2,1-3H3
• InChI Key： DWZSZZQBLOQTIU-UHFFFAOYSA-N
• SMILES： FC1CCN(C(=O)OC(C)(C)C)CCC1O

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.8±42.0 °C at 760 mmHg
• Flash Point: 146.6±27.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate

Comprehensive Overview of Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate (CAS No. 1209780-33-5)

Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate (CAS No. 1209780-33-5) is a fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This molecule, characterized by its azepane backbone and tert-butyl carboxylate group, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s 4-fluoro-5-hydroxy substitution pattern enhances its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024, as the global demand for innovative treatments for conditions like Alzheimer’s and Parkinson’s grows. Its fluorine atom contributes to improved metabolic stability, a key consideration in modern drug design.

In the context of green chemistry, Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate aligns with the industry’s shift toward sustainable synthesis methods. Researchers are optimizing its production using catalytic fluorination techniques, reducing waste and energy consumption. This aligns with the rising popularity of searches like “eco-friendly fluorination” and “sustainable heterocyclic synthesis” in scientific databases.

The compound’s carboxylate group also enables facile derivatization, a feature exploited in combinatorial chemistry libraries. Its azepane ring is a privileged structure in GPCR-targeted drugs, a trending area in precision medicine. As AI-driven drug discovery gains traction, molecules like this are frequently analyzed in virtual screening pipelines, answering common queries such as “how to optimize azepane-based lead compounds.”

From an analytical perspective, advanced techniques like LC-MS and NMR are employed to characterize 1209780-33-5, ensuring purity for preclinical studies. The compound’s logP and hydrogen bonding capacity are routinely calculated to predict bioavailability, addressing frequent search terms like “ADME properties of fluorinated azepanes.”

In summary, Tert-butyl 4-fluoro-5-hydroxyazepane-1-carboxylate represents a convergence of structural innovation and therapeutic relevance. Its applications span from neurology to sustainable chemistry, reflecting the interdisciplinary nature of modern research. As the scientific community prioritizes targeted drug delivery and green synthesis, this compound is poised to remain a focal point in high-impact studies.